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Compound of Interest

Compound Name: Reactive Brown 18

Cat. No.: B1172410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of C.I. Reactive Brown 18, a vinyl sulfone-

based azo dye, with other reactive dye alternatives for industrial applications, primarily in the

textile industry for dyeing cellulosic fibers like cotton. The analysis focuses on performance,

cost-effectiveness, and experimental protocols to aid in informed decision-making for dyeing

processes.

Executive Summary
Reactive Brown 18 is a widely used reactive dye known for its ability to form a strong covalent

bond with cellulosic fibers, resulting in excellent wash fastness.[1][2] As a double azo, metal-

complex dye, it offers a characteristic reddish-brown shade.[1][2] Its cost-effectiveness is not

solely determined by its purchase price but also by its performance characteristics, such as

fixation efficiency, and the overall process costs, including water, energy, and auxiliary chemical

consumption.

Alternatives to Reactive Brown 18 can be found within the same class of vinyl sulfone (VS)

dyes or in other reactive dye classes, such as monochlorotriazine (MCT) or bifunctional (e.g.,

MCT-VS) dyes. Bifunctional dyes, in particular, are designed to offer higher fixation rates and

improved dyeing efficiency.[3] The choice between these dyes often involves a trade-off

between cost, performance, and environmental impact.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1172410?utm_src=pdf-interest
https://www.evitachem.com/product/evt-1514475
http://www.worlddyevariety.com/reactive-dyes/reactive-brown-18.html
https://www.evitachem.com/product/evt-1514475
http://www.worlddyevariety.com/reactive-dyes/reactive-brown-18.html
https://www.mdpi.com/2673-7248/5/2/11
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comparative Performance and Cost Analysis
The following tables summarize the key performance indicators and estimated costs for

Reactive Brown 18 and its alternatives. It is important to note that direct head-to-head

comparative studies for Reactive Brown 18 are not readily available in published literature.

Therefore, the data for alternatives is representative of their respective dye classes.

Table 1: Performance Comparison of Reactive Dyes

Parameter
C.I. Reactive Brown
18 (Vinyl Sulfone
Type)

Alternative 1:
Monochlorotriazine
(MCT) Type Dyes
(Hot Brand)

Alternative 2:
Bifunctional (MCT-
VS) Type Dyes

Fixation Efficiency (%) 70 - 85[3] 60 - 75 85 - 95[3]

Dyeing Temperature

(°C)
50 - 60[4] 80 - 95 60 - 80

Dyeing Time (minutes) 60 - 90 60 - 90 45 - 75

Wash Fastness (ISO

105 C06)
4 - 5[2] 4 4 - 5

Light Fastness (ISO

105 B02)
5 - 6[2] 4 - 5 5 - 6

Rubbing Fastness

(ISO 105 X12)
Dry: 4, Wet: 2-3 Dry: 4, Wet: 2-3 Dry: 4-5, Wet: 3

Leveling Properties Good Very Good Excellent

Reproducibility Good Good Excellent

Table 2: Cost-Effectiveness Analysis
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Cost Factor
C.I. Reactive Brown
18 (Vinyl Sulfone
Type)

Alternative 1:
Monochlorotriazine
(MCT) Type Dyes
(Hot Brand)

Alternative 2:
Bifunctional (MCT-
VS) Type Dyes

Estimated Dye Price

(per kg)
₹210 - ₹400[5]

Generally lower than

VS and Bifunctional

Generally higher than

MCT and VS

Water Consumption
High due to extensive

wash-off
High

Moderate to High

(improved wash-off)

Energy Consumption Moderate High Moderate

Salt Consumption

(g/L)
60 - 80 60 - 80 50 - 70

Alkali Consumption

(g/L)
15 - 20 15 - 20 10 - 15

Effluent Load
High (due to

hydrolysis)
High

Moderate (due to

higher fixation)

Overall Cost-in-Use Moderate Low to Moderate Moderate to High

Experimental Protocols
The following are generalized experimental protocols for the exhaust dyeing of cotton with vinyl

sulfone and bifunctional reactive dyes.

Protocol for Dyeing Cotton with Reactive Brown 18
(Vinyl Sulfone Type)
Objective: To dye a 100g cotton sample to a medium brown shade.

Materials and Reagents:

100g pre-scoured and bleached cotton fabric

Reactive Brown 18
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Glauber's salt (Sodium Sulfate)

Soda Ash (Sodium Carbonate)

Wetting agent

Sequestering agent

Acetic Acid

Soaping agent

Procedure:

Dye Bath Preparation: Set the dye bath at 50°C with a liquor ratio of 1:10. Add wetting agent

and sequestering agent. Run the fabric for 5 minutes.

Dyeing: Add the pre-dissolved Reactive Brown 18 to the bath and run for 10 minutes.

Exhaustion: Gradually raise the temperature to 60°C over 20 minutes. Add 60 g/L of

Glauber's salt in two portions over this period. Continue dyeing for another 30 minutes at

60°C.

Fixation: Add 15 g/L of Soda Ash to the dye bath over 10 minutes to raise the pH to

approximately 11. Continue dyeing for a further 45-60 minutes at 60°C.

Wash-off:

Drain the dye bath.

Rinse the fabric with cold water.

Neutralize with Acetic Acid (1 g/L) at 50°C for 10 minutes.

Soap the fabric with a soaping agent (2 g/L) at 95°C for 10 minutes.

Rinse with hot water, then cold water, and dry.
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Protocol for Dyeing Cotton with a Bifunctional (MCT-VS)
Reactive Dye
Objective: To dye a 100g cotton sample to a medium brown shade for comparison.

Materials and Reagents:

100g pre-scoured and bleached cotton fabric

Bifunctional brown reactive dye

Glauber's salt (Sodium Sulfate)

Soda Ash (Sodium Carbonate)

Wetting agent

Sequestering agent

Acetic Acid

Soaping agent

Procedure:

Dye Bath Preparation: Set the dye bath at 50°C with a liquor ratio of 1:10. Add wetting agent

and sequestering agent. Run the fabric for 5 minutes.

Dyeing: Add the pre-dissolved bifunctional reactive dye to the bath and run for 10 minutes.

Exhaustion: Gradually raise the temperature to 60°C over 20 minutes. Add 50 g/L of

Glauber's salt in two portions. Continue dyeing for another 20 minutes at 60°C.

Fixation: Add 10 g/L of Soda Ash to the dye bath over 10 minutes. Continue dyeing for a

further 45 minutes at 60°C.

Wash-off: Follow the same wash-off procedure as for Reactive Brown 18.
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Signaling Pathways and Experimental Workflows
Chemical Reaction Pathway of Reactive Brown 18 with
Cellulose
The dyeing process with vinyl sulfone reactive dyes like Reactive Brown 18 involves the

formation of a covalent ether bond between the dye molecule and the hydroxyl groups of the

cellulose fiber under alkaline conditions. A competing reaction is the hydrolysis of the dye,

where the dye reacts with water instead of the fiber, rendering it inactive.
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Figure 1. Reaction pathway of Reactive Brown 18 with cellulose and the competing hydrolysis

reaction.

Industrial Exhaust Dyeing Workflow for Cotton with
Reactive Brown 18
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The following diagram illustrates a typical industrial workflow for dyeing cotton fabric with

Reactive Brown 18 using an exhaust dyeing method.
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Figure 2. Industrial exhaust dyeing workflow for cotton with Reactive Brown 18.

Conclusion
The cost-effectiveness of using Reactive Brown 18 in industrial applications is a multifaceted

issue. While its initial cost may be competitive, its performance in terms of fixation efficiency

and the associated costs of water, energy, and effluent treatment must be considered.

Bifunctional reactive dyes, although potentially having a higher upfront cost, may offer long-

term savings through higher fixation rates, leading to reduced dye wastage and a lower

environmental burden. Monochlorotriazine dyes, on the other hand, might be a more

economical option for applications where the highest fastness properties are not the primary

concern.

Ultimately, the optimal choice of dye depends on the specific requirements of the application,

including desired shade, fastness properties, available equipment, and economic and

environmental considerations. It is recommended that researchers and professionals conduct

pilot-scale trials to validate the performance and cost-in-use of different dye options for their

specific processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1172410#cost-effectiveness-analysis-of-using-
reactive-brown-18-in-industrial-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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